N-(1-(1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)thiophene-2-carboxamide

• IUPAC Name: N-[1-[1-(3-chlorophenyl)triazole-4-carbonyl]piperidin-4-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H18ClN5O2S/c20-13-3-1-4-15(11-13)25-12-16(22-23-25)19(27)24-8-6-14(7-9-24)21-18(26)17-5-2-10-28-17/h1-5,10-12,14H,6-9H2,(H,21,26)
• InChI Key: WPJDOUGEZQUHMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CS2)C(=O)C3=CN(N=N3)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H18ClN5O2S
• Molecular Weight: 415.9 g/mol

Description

N-(1-(1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H18ClN5O2S and its molecular weight is 415.9. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

The compound's molecular interactions have been studied extensively, particularly in the context of receptor binding. For instance, Shim et al. (2002) explored the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor, using AM1 molecular orbital method for conformational analysis. This research provides insights into the compound's binding interactions and potential for receptor-specific activity, suggesting its relevance in developing pharmacophore models for cannabinoid receptors (Shim et al., 2002).

Synthesis and Characterization

The synthesis and characterization of related compounds have been a significant area of research. For example, Kan (2015) reported on the synthesis process of N-(2-Aminoethyl)-1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxamide, detailing the reaction conditions and yields. Such studies are crucial for understanding the chemical properties and potential applications of these compounds in scientific research (Kan, 2015).

Antimicrobial and Anticancer Activities

Research has also focused on evaluating the antimicrobial and anticancer activities of thiophene-based compounds, which share a structural similarity with the compound . Mehdhar et al. (2022) synthesized a series of new thiophene derivatives and evaluated their cytotoxicity against human cancer cell lines, highlighting the potential of these compounds in medical research (Mehdhar et al., 2022).

Antipsychotic Agents

Another area of application is in the development of potential antipsychotic agents. Norman et al. (1996) synthesized heterocyclic analogues of 1192U90 and evaluated them as potential antipsychotic agents, demonstrating the compound's relevance in neuroscience research (Norman et al., 1996).